Concurrent oxidations with tandem biocatalysts in one pot: green, selective and clean oxidations of methylene groups to ketones†

Chemical Communications Pub Date: 2011-02-01 DOI: 10.1039/C0CC04706F

Abstract

A novel tandem-biocatalysts system consisting of a monooxygenase-containing microorganism and an alcohol dehydrogenase is developed for the concurrent oxidations of methylene groups to ketones in one pot, providing green, clean and simple access to valuable ketones with high yield, excellent selectivity and efficient cofactor recycling.

Graphical abstract: Concurrent oxidations with tandem biocatalysts in one pot: green, selective and clean oxidations of methylene groups to ketones
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